Thieno[3,2-b][1]benzothiophene-2-carboxylic acid

• IUPAC Name: thieno[3,2-b][1]benzothiole-2-carboxylic acid
• InChI: InChI=1S/C11H6O2S2/c12-11(13)9-5-8-10(15-9)6-3-1-2-4-7(6)14-8/h1-5H,(H,12,13)
• InChI Key: HJMXTNQVXZTBHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(S2)C=C(S3)C(=O)O
• Molecular Formula: C11H6O2S2
• DSSTOX Substance ID: DTXSID20952719
• Molecular Weight: 234.3 g/mol
• CAS RN: 30376-45-5

Description

Thieno3,2-bbenzothiophene-2-carboxylic acid is a heterocyclic sulfur compound. It has a molecular formula of C11H6O2S2. The average mass is 234.294 Da and the monoisotopic mass is 233.980927 Da.

Synthesis Analysis

The synthesis of derivatives of Thieno3,2-bbenzothiophene-2-carboxylic acid has been reported. These compounds were prepared using Pd-catalyzed Stille or Suzuki coupling reactions.

Molecular Structure Analysis

The molecular structure of Thieno3,2-bbenzothiophene-2-carboxylic acid includes a five-membered ring made up of one sulfur atom. The InChI is InChI=1S/C11H6O2S2/c12-11(13)7-5-14-9-6-3-1-2-4-8(6)15-10(7)9/h1-5H,(H,12,13).

Chemical Reactions Analysis

While specific chemical reactions involving Thieno3,2-bbenzothiophene-2-carboxylic acid are not mentioned in the search results, it’s worth noting that the compound can be synthesized through Pd-catalyzed Stille or Suzuki coupling reactions.

Physical And Chemical Properties Analysis

Thieno3,2-bbenzothiophene-2-carboxylic acid has a density of 1.6±0.1 g/cm³, a boiling point of 477.5±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.3 mmHg at 25°C. It has a polar surface area of 94 Ų and a molar volume of 149.2±3.0 cm³.

Scientific Research Applications

• Synthesis and Chemical Reactions : Thieno[3,2-b][1]benzothiophene-2-carboxylic acid has been synthesized through various methods, including the cyclization of β-(3- or 2-benzo[b]thienyl)-α-mercaptoacrylic acid with iodine. These compounds show similar monosubstitution reactions like bromination, formylation, acetylation, nitration, and metalation, indicating their reactivity and potential in chemical synthesis (Chapman, Hughes, & Scrowston, 1970); (Chapman, Hughes, & Scrowston, 1971).

• Liquid-Crystalline Complexes : Thieno[3,2-b]thiophene-2-carboxylic acid derivatives have been used to form novel supramolecular liquid-crystalline complexes through intermolecular hydrogen bonding. These complexes have potential applications in advanced material science (Tso, Wang, Wu, & Lin, 1998).

• Organic Field-Effect Transistors (OFETs) : Derivatives of Thieno[3,2-b][1]benzothiophene have been characterized as solution-processable organic semiconductors for OFETs. Their thermal, optical, and electrochemical properties make them suitable for use in electronic devices (Ryu et al., 2023).

• Solar Cell Applications : Thieno[3,2-b][1]benzothiophene isoindigo polymers have been synthesized and characterized for their photovoltaic properties. These polymers, when combined with electron-rich moieties, show significant potential in solar cell applications (Neophytou et al., 2018).

• Organic Electronics : The use of Thieno[3,2-b][1]benzothiophene derivatives in organic electronics has been explored, particularly in the development of π-extended aromatic compounds and organic semiconductors for OTFT applications. These compounds have shown high performance and stability (Takimiya et al., 2014).

• Electrochemical and Optical Properties : Studies on fluorescent, substituted Thieno[3,2-b][1]Benzothiophenes have revealed their varied electrochemical and optical properties, making them candidates for applications in optoelectronic devices (Lô et al., 2010).